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antibiotic TAN 868 A antibiotic TAN 868 A
Brand Name: Vulcanchem
CAS No.: 111631-13-1
VCID: VC0039804
InChI: InChI=1S/C13H17N7O3/c14-10(15)1-2-17-12(22)7-3-6(5-18-7)19-13(23)8-4-9(21)11(16)20-8/h1-3,5,8-9,18,21H,4,14-15H2,(H2,16,20)(H,19,23)/t8-,9+/m0/s1
SMILES: C1C(C(=NC1C(=O)NC2=CNC(=C2)C(=O)N=CC=C(N)N)N)O
Molecular Formula: C13H17N7O3
Molecular Weight: 319.32 g/mol

antibiotic TAN 868 A

CAS No.: 111631-13-1

Main Products

VCID: VC0039804

Molecular Formula: C13H17N7O3

Molecular Weight: 319.32 g/mol

antibiotic TAN 868 A - 111631-13-1

CAS No. 111631-13-1
Product Name antibiotic TAN 868 A
Molecular Formula C13H17N7O3
Molecular Weight 319.32 g/mol
IUPAC Name 4-[[(2S,4R)-5-amino-4-hydroxy-3,4-dihydro-2H-pyrrole-2-carbonyl]amino]-N-(3,3-diaminoprop-2-enylidene)-1H-pyrrole-2-carboxamide
Standard InChI InChI=1S/C13H17N7O3/c14-10(15)1-2-17-12(22)7-3-6(5-18-7)19-13(23)8-4-9(21)11(16)20-8/h1-3,5,8-9,18,21H,4,14-15H2,(H2,16,20)(H,19,23)/t8-,9+/m0/s1
Standard InChIKey FEZFZAMQERADMD-DTWKUNHWSA-N
Isomeric SMILES C1[C@H](C(=N[C@@H]1C(=O)NC2=CNC(=C2)C(=O)N=CC=C(N)N)N)O
SMILES C1C(C(=NC1C(=O)NC2=CNC(=C2)C(=O)N=CC=C(N)N)N)O
Canonical SMILES C1C(C(=NC1C(=O)NC2=CNC(=C2)C(=O)N=CC=C(N)N)N)O
PubChem Compound 130684
Last Modified Nov 09 2021
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